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Compound of Interest

Compound Name: C.I. Acid Red 106

Cat. No.: B15554035 Get Quote

Essential Safety and Handling Guide for C.I. Acid
Red 106
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory professionals handling C.I. Acid Red 106. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

potential exposure to C.I. Acid Red 106. The following table summarizes the recommended

PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes

Tight-fitting safety glasses or

goggles. A face shield may be

required in situations with a

higher risk of splashing.[1]

Must comply with approved

standards. An eyewash station

should be readily accessible.

[2]

Hands
Chemical-resistant, impervious

gloves.

Recommended materials

include natural rubber (latex),

neoprene, or Polyvinyl chloride

(PVC).[2] It is advised to

change gloves frequently as

the liquid may penetrate them.

For individuals with allergies,

thin cotton gloves can be worn

inside rubber gloves.[2]

Respiratory

Dust respirator or positive-

pressure self-contained

breathing apparatus (SCBA).

Respiratory protection is

necessary if airborne

contamination exceeds the

recommended occupational

exposure limit or if dust or

aerosol will be generated.[1][2]

Body Appropriate protective clothing.

Wear clothing that prevents

repeated or prolonged skin

contact.[2] In case of

significant exposure risk, a full

protective suit and protective

boots may be required.[1][3]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle C.I. Acid Red 106 in a well-ventilated area.[1] The use of a local

exhaust system is recommended to prevent the dispersion of dust or aerosols.[1][4]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[1][4]

Hygiene: Wash hands and face thoroughly after handling the substance.[1][4] Do not eat,

drink, or smoke in the handling area.[3]

Personal Protective Equipment: Always wear the appropriate PPE as detailed in the table

above.

Storage:

Container: Keep the substance in a tightly-closed, original container.[1][2]

Location: Store in a cool, dry, and dark place.[1][2]

Temperature: Maintain storage temperatures between 5°C and 30°C and avoid freezing to

prevent container rupture.[2]

Incompatible Materials: Store away from oxidizing agents.[1]

Emergency Procedures
In case of accidental release or spill:

Evacuate: Keep unnecessary personnel away from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Containment: Use personal protective equipment and contain the spill.[4] For liquid spills,

flush the area with plenty of water.[2] For solid spills, sweep up the material using a method

that does not generate dust and place it in a suitable container for disposal.[4][5]

Reporting: Report any significant spills as required by local regulations.

First Aid Measures:

Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if

present and easy to do.[2][6] Seek medical attention if irritation persists.[1]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[6] If skin irritation occurs, seek medical advice.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[1] If the person feels unwell, get medical advice.[1]

Ingestion: Rinse the mouth thoroughly with water and give plenty of water to drink.[2] Seek

medical attention if discomfort continues.[2]

Disposal Plan
All waste disposal must be conducted in accordance with local, state, and federal

environmental regulations.

Waste Collection: Collect waste C.I. Acid Red 106 and any contaminated materials (e.g.,

absorbent paper, used PPE) in a designated and properly labeled hazardous waste

container.

Container Rinsing: The first rinse of any container that held C.I. Acid Red 106 must be

collected and disposed of as hazardous waste.[7] For containers of highly toxic chemicals,

the first three rinses must be collected.[7]

Disposal Method: Do not dispose of C.I. Acid Red 106 down the drain or in the regular trash.

[7] Arrangements should be made with a licensed hazardous waste disposal company.

Workflow for Handling C.I. Acid Red 106
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Caption: Workflow for the safe handling and disposal of C.I. Acid Red 106.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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